

Application Notes and Protocols for Ono-LB457 in Organ Transplantation Research Models

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: Ono-LB457

Cat. No.: B1215350

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: A New Frontier in Immunomodulation for Organ Transplantation

The success of organ transplantation is intrinsically linked to our ability to modulate the recipient's immune system to prevent allograft rejection.[1][2] For decades, the mainstay of immunosuppressive therapy has revolved around broad-acting agents that, while effective, carry a significant burden of side effects, including nephrotoxicity, metabolic disorders, and an increased risk of infections and malignancies.[3][4] The quest for more targeted therapies has led to the exploration of novel pathways that govern immune cell trafficking. One of the most promising of these is the sphingosine-1-phosphate (S1P) signaling pathway.[5]

Ono-LB457 (also known as Ceralifimod or ONO-4641) is a next-generation, orally bioavailable, selective agonist of the sphingosine-1-phosphate receptor 1 (S1P1) and 5 (S1P5).[6][7] Its primary mechanism of action involves the functional antagonism of S1P1 on lymphocytes, leading to their sequestration in secondary lymphoid organs and a profound, yet reversible,

reduction in circulating lymphocytes.[8][9] This targeted immunomodulatory effect holds significant promise for preventing allograft rejection while potentially mitigating the broad immunosuppressive effects of conventional therapies.[10][11]

These application notes provide a comprehensive guide for the preclinical evaluation of **Ono-LB457** in rodent models of organ transplantation. We will delve into the molecular mechanism of **Ono-LB457**, present a detailed protocol for its application in a rat heterotopic heart transplantation model, and provide insights into experimental design and data interpretation.


Mechanism of Action: Orchestrating Lymphocyte Sequestration

The trafficking of lymphocytes from secondary lymphoid organs (such as lymph nodes and Peyer's patches) into the bloodstream and lymphatic system is critically dependent on a chemotactic gradient of sphingosine-1-phosphate (S1P).[8] S1P levels are high in the blood and lymph, while they are low within lymphoid tissues. Lymphocytes expressing the S1P1 receptor on their surface are able to sense this gradient and egress from the lymphoid tissues.[5]

Ono-LB457, as a potent S1P1 agonist, binds to this receptor on lymphocytes.[7] This binding initially activates the receptor, but subsequently leads to its internalization and degradation.[11] The loss of surface S1P1 renders the lymphocytes unable to respond to the S1P gradient, effectively trapping them within the secondary lymphoid organs.[8][9] This sequestration of T and B cells prevents their infiltration into the transplanted organ, thereby averting an alloimmune attack and subsequent rejection.[10]

The selectivity of **Ono-LB457** for S1P1 and S1P5 is a key attribute.[6] Activation of other S1P receptor subtypes, particularly S1P3, has been associated with undesirable side effects such as bradycardia.[5] The high selectivity of **Ono-LB457** may therefore offer an improved safety profile compared to less selective S1P receptor modulators.[12]

S1P1 Signaling Pathway and the Action of Ono-LB457



[Click to download full resolution via product page](#)

Figure 1. Mechanism of **Ono-LB457**-induced lymphocyte sequestration.

Experimental Protocol: Ono-LB457 in a Rat Heterotopic Heart Transplantation Model


This protocol is adapted from established methodologies for heterotopic heart transplantation in rats and studies investigating the efficacy of selective S1P1 receptor agonists in preventing allograft rejection.[3][13][14]

Materials and Reagents

- **Ono-LB457** (Ceralifimod): To be formulated for oral gavage. A common vehicle is 0.5% methylcellulose (MC) in sterile water.
- **Animals:** Inbred male Lewis (LEW, RT1^l) and Brown Norway (BN, RT1ⁿ) rats, 8-12 weeks old, 200-250g. Lewis rats will serve as recipients and Brown Norway rats as donors, representing a major histocompatibility complex (MHC) mismatch.
- **Surgical Instruments:** Microsurgical instruments for vascular anastomosis.
- **Anesthetics:** Isoflurane for induction and maintenance of anesthesia.

- Analgesics: Buprenorphine for post-operative pain management.
- Anticoagulant: Heparin solution.
- Vehicle Control: 0.5% methylcellulose (MC) in sterile water.
- Optional Combination Therapy: Everolimus (RAD001) or Cyclosporine A (CsA) for combination studies.[\[11\]](#)[\[13\]](#)

Experimental Workflow



[Click to download full resolution via product page](#)

Figure 2. Experimental workflow for evaluating **Ono-LB457**.

Step-by-Step Protocol

1. Animal Preparation and Anesthesia:

- Acclimatize animals for at least one week before the experiment.
- Anesthetize both donor and recipient rats with isoflurane (5% for induction, 1.5-2.5% for maintenance).
- Administer pre-operative analgesia (e.g., buprenorphine).

2. Donor Heart Procurement:

- Perform a midline laparotomy and thoracotomy on the donor (BN) rat.
- Administer heparin (e.g., 500 IU) into the inferior vena cava.
- Ligate the superior and inferior vena cava.
- Transect the aorta and pulmonary artery.
- Carefully excise the heart and place it in ice-cold saline.

3. Heterotopic Heart Transplantation (Ono's Technique):[\[3\]](#)

- Perform a midline laparotomy on the recipient (LEW) rat to expose the abdominal aorta and inferior vena cava.
- Perform end-to-side anastomoses of the donor ascending aorta to the recipient infrarenal abdominal aorta and the donor pulmonary artery to the recipient inferior vena cava using 8-0 or 9-0 microsuture.
- After completing the anastomoses, release the vascular clamps and confirm the restoration of blood flow and a palpable heartbeat in the transplanted heart.
- Close the abdominal incision in two layers.

4. Post-operative Care:

- Administer post-operative analgesia as required.
- Monitor the animals for recovery from anesthesia and any signs of distress.
- Provide easy access to food and water.

5. Drug Administration:

- Begin treatment on the day of transplantation (Day 0) or as per the study design.
- Administer **Ono-LB457** or vehicle control daily via oral gavage at a consistent time.
- Based on preclinical studies with **Ono-LB457** and similar S1P1 agonists, a dose range of 0.03 to 1 mg/kg is recommended for initial studies.[\[8\]](#)[\[13\]](#)

6. Monitoring and Endpoints:

- Graft Survival: Palpate the transplanted heart daily to assess its viability. The cessation of a palpable heartbeat, confirmed by laparotomy, is considered the primary endpoint (graft rejection).
- Peripheral Lymphocyte Counts: Collect small blood samples from the tail vein at baseline and at specified time points post-transplantation (e.g., days 3, 7, 14, and at endpoint) for complete blood counts to assess lymphopenia.
- Histopathology: At the time of rejection or study termination, harvest the transplanted heart and other relevant organs (spleen, lymph nodes). Fix tissues in 10% neutral buffered formalin, embed in paraffin, and stain with Hematoxylin and Eosin (H&E) to assess the degree of immune cell infiltration and tissue damage.
- Immunohistochemistry: Perform immunohistochemical staining for immune cell markers (e.g., CD3 for T cells, CD20 for B cells, CD68 for macrophages) to characterize the cellular infiltrate in the allograft.

Data Presentation and Interpretation

Quantitative Data Summary

Treatment Group	Dose (mg/kg/day, p.o.)	n	Median Graft Survival (Days)	Peripheral Lymphocyte Count (Day 7, % of baseline)
Vehicle Control (0.5% MC)	-	8	7-9	~100%
Ono-LB457	0.03	8	To be determined	To be determined
Ono-LB457	0.1	8	To be determined	To be determined
Ono-LB457	0.3	8	To be determined	To be determined
Positive Control (e.g., CsA)	e.g., 5 mg/kg/day, i.p.	8	To be determined	To be determined

This table provides a template for summarizing expected data. Actual results will vary based on experimental conditions.

Expected Outcomes and Causality

- Vehicle Control Group: Expect acute rejection of the cardiac allograft within 7-10 days, characterized by a strong cellular infiltrate and myocardial damage.[\[13\]](#) Peripheral lymphocyte counts should remain at baseline levels.
- **Ono-LB457** Treatment Groups: A dose-dependent prolongation of allograft survival is anticipated.[\[12\]](#) This is directly linked to the induction of profound and sustained lymphopenia, which reduces the pool of circulating alloreactive lymphocytes available to infiltrate and damage the graft. Histological analysis of allografts from **Ono-LB457**-treated animals is expected to show significantly reduced immune cell infiltration compared to the vehicle control group.[\[10\]](#)
- Combination Therapy: Combining a sub-therapeutic dose of **Ono-LB457** with another immunosuppressant, such as an mTOR inhibitor (Everolimus) or a calcineurin inhibitor (Cyclosporine A), may result in synergistic effects, leading to indefinite graft survival.[\[11\]](#)[\[13\]](#) This is because these agents target different pathways in the immune response (lymphocyte trafficking vs. T-cell activation and proliferation).

Conclusion and Future Directions

Ono-LB457 represents a targeted approach to immunosuppression with a well-defined mechanism of action. The protocols and application notes provided herein offer a robust framework for the preclinical evaluation of **Ono-LB457** in a clinically relevant model of organ transplantation. The expected outcomes of these studies will provide valuable insights into the therapeutic potential of selective S1P1/5 receptor agonism for the prevention of allograft rejection.

Future studies could explore the efficacy of **Ono-LB457** in other organ transplantation models (e.g., kidney, liver), investigate its potential to induce long-term immunological tolerance, and further characterize its effects on different immune cell subsets. The promising preclinical data for this class of compounds paves the way for a new era of more targeted and potentially safer immunosuppressive regimens for transplant recipients.

References

- Hale, J., et al. (2006). A monoselective sphingosine-1-phosphate receptor-1 agonist prevents allograft rejection in a stringent rat heart transplantation model. *Chemistry & Biology*, 13(11), 1227-1234. [[Link](#)]
- Shimizu, H., et al. (2005). KRP-203, a Novel Synthetic Immunosuppressant, Prolongs Graft Survival and Attenuates Chronic Rejection in Rat Skin and Heart Allografts. *Circulation*, 111(2), 222-229. [[Link](#)]
- Takahashi, M., et al. (2005). A novel immunomodulator KRP-203 combined with cyclosporine prolonged graft survival and abrogated transplant vasculopathy in rat heart allografts. *Transplantation*, 79(1), 98-103. [[Link](#)]
- Ueno, T., et al. (2013). Efficacy and immunomodulatory actions of ONO-4641, a novel selective agonist for sphingosine 1-phosphate receptors 1 and 5, in preclinical models of multiple sclerosis. *Clinical & Experimental Immunology*, 171(1), 75-84. [[Link](#)]
- Suzuki, S., et al. (2005). KRP-203, a novel synthetic immunosuppressant, prolongs graft survival and attenuates chronic rejection in rat skin and heart allografts. *Journal of Heart and Lung Transplantation*, 24(2), S174. [[Link](#)]

- Chen, H., et al. (2001). Simplified method of heterotopic rat heart transplantation using the cuff technique: application to sublethal dose protocol of methotrexate on allograft survival. *Microsurgery*, 21(1), 16-19. [[Link](#)]
- Gao, W., et al. (2003). FTY720, a New Immunosuppressant, as Rescue Therapy in Mouse Cardiac Transplantation. *Acta Pharmacologica Sinica*, 24(9), 886-890. [[Link](#)]
- Ni, M., et al. (2007). Heterotopic Heart Transplantation in Mice. *Journal of Visualized Experiments*, (5), 211. [[Link](#)]
- Brinkmann, V. (2012). CHAPTER 14: S1P Receptor Agonists. In *Bioactive Lipids* (pp. 203-221). Royal Society of Chemistry. [[Link](#)]
- Kim, H. S., et al. (2020). FTY720 ameliorates GvHD by blocking T lymphocyte migration to target organs and by skin fibrosis inhibition. *Journal of Translational Medicine*, 18(1), 235. [[Link](#)]
- Tedesco-Silva, H., et al. (2004). FTY720 treatment prolongs skin graft survival in a completely incompatible strain combination. *Transplantation Proceedings*, 36(4), 1095-1096. [[Link](#)]
- Park, S. J., & Im, D. S. (2017). Sphingosine 1-Phosphate Receptor Modulators and Drug Discovery. *Biomolecules & therapeutics*, 25(1), 80–90. [[Link](#)]
- Quist, B. R., et al. (2013). Modulators of the Sphingosine 1-phosphate receptor 1. *Bioorganic & medicinal chemistry letters*, 23(15), 4386–4390. [[Link](#)]
- Yokota, T., et al. (2025). Review of Heterotopic Heart Transplantation Models in Rats. *OBM Transplantation*, 9(1), 1-12. [[Link](#)]
- Goto, M., et al. (2022). KRP-203 Is a Desirable Immunomodulator for Islet Allotransplantation. *Transplantation*, 106(5), 963-972. [[Link](#)]
- Ono, K., & Lindsey, E. S. (1969). Improved technique of heart transplantation in rats. *The Journal of thoracic and cardiovascular surgery*, 57(2), 225–229. [[Link](#)]

- Pearson, T. C., et al. (1996). Long-Term Acceptance of Major Histocompatibility Complex Mismatched Cardiac Allografts Induced by CTLA4Ig Plus Donor-Specific Transfusion. The Journal of experimental medicine, 184(5), 2047–2052. [\[Link\]](#)
- Liu, L., et al. (2007). Long-term effect of FTY720 on lymphocyte count and islet allograft survival in mice. Microsurgery, 27(4), 300-304. [\[Link\]](#)
- Läng, F., et al. (2016). Rat Heterotopic Heart Transplantation Model to Investigate Unloading-Induced Myocardial Remodeling. Frontiers in cardiovascular medicine, 3, 38. [\[Link\]](#)
- Kurata, H., et al. (2013). Efficacy and immunomodulatory actions of ONO-4641, a novel selective agonist for sphingosine 1-phosphate receptors 1 and 5, in preclinical models of multiple sclerosis. Clinical and experimental immunology, 171(1), 75–84. [\[Link\]](#)
- Mori, T., et al. (2019). The Immunosuppressant Fingolimod (FTY720) for the Treatment of Mechanical Force-Induced Abnormal Scars. Mediators of inflammation, 2019, 8194386. [\[Link\]](#)
- Kobashigawa, J. (2013). CLINICAL STUDY PROTOCOL. ClinicalTrials.gov, NCT01898748. [\[Link\]](#)
- Asano, M., et al. (2013). Efficacy and immunomodulatory actions of ONO-4641, a novel selective agonist for sphingosine 1-phosphate receptors 1 and 5, in preclinical models of multiple sclerosis. Clinical and Experimental Immunology, 171(1), 75-84. [\[Link\]](#)
- Morgan, D. C., et al. (1999). New method for detection of heart allograft rejection: validation of sensitivity and reliability in a rat heterotopic allograft model. Circulation, 100(11), 1236–1242. [\[Link\]](#)
- Tanaka, T., & Itoh, H. (2023). Animal Models for Heart Transplantation Focusing on the Pathological Conditions. International journal of molecular sciences, 24(10), 8565. [\[Link\]](#)
- Vanicky, I., et al. (2013). Effective long-term immunosuppression in rats by subcutaneously implanted sustained-release tacrolimus pellet. Journal of neuroscience methods, 216(1), 38–48. [\[Link\]](#)

- Nemes, B., et al. (2007). Organ transplantation in rodents: Novel applications of long-established methods. *Orvosi hetilap*, 148(43), 2019–2028. [[Link](#)]
- Claeys, E., & Vermeire, K. (2019). Immunosuppressive drugs in organ transplantation to prevent allograft rejection: Mode of action and side effects. *Journal of Immunological Sciences*, 3(4), 14-21. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 2. researchgate.net [researchgate.net]
- 3. OBM Transplantation | Review of Heterotopic Heart Transplantation Models in Rats [lidsen.com]
- 4. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
- 5. books.rsc.org [books.rsc.org]
- 6. FTY720 treatment prolongs skin graft survival in a completely incompatible strain combination - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Efficacy and immunomodulatory actions of ONO-4641, a novel selective agonist for sphingosine 1-phosphate receptors 1 and 5, in preclinical models of multiple sclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. researchgate.net [researchgate.net]
- 9. Efficacy and immunomodulatory actions of ONO-4641, a novel selective agonist for sphingosine 1-phosphate receptors 1 and 5, in preclinical models of multiple sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
- 10. ahajournals.org [ahajournals.org]
- 11. A novel immunomodulator KRP-203 combined with cyclosporine prolonged graft survival and abrogated transplant vasculopathy in rat heart allografts [pubmed.ncbi.nlm.nih.gov]

- 12. KRP-203, a novel synthetic immunosuppressant, prolongs graft survival and attenuates chronic rejection in rat skin and heart allografts - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. A monoselective sphingosine-1-phosphate receptor-1 agonist prevents allograft rejection in a stringent rat heart transplantation model - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. lidsen.com [lidsen.com]
- To cite this document: BenchChem. [Application Notes and Protocols for Ono-LB457 in Organ Transplantation Research Models]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1215350/docs#application-notes-and-protocols-for-ono-lb457-in-organ-transplantation-research-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check